Cas no 923378-87-4 (N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-(4-methylphenyl)acetamide)

• Product Name: N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-(4-methylphenyl)acetamide
• CAS No: 923378-87-4
• MF: C₂₂H₁₈N₂O₂S
• MW: 374.455523967743
• CID: 5448089
• Update Time: 2025-10-30

N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-(4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• WUYVFGMFIREHRD-UHFFFAOYSA-N
• N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-(4-methylphenyl)acetamide

• Inchi： 1S/C22H18N2O2S/c1-14-6-8-15(9-7-14)12-21(26)23-16-10-11-19(25)17(13-16)22-24-18-4-2-3-5-20(18)27-22/h2-11,13,24H,12H2,1H3,(H,23,26)/b22-17+
• InChI Key： QCWQMZYBYJHMGB-OQKWZONESA-N
• SMILES： C(NC1C=CC(=O)/C(=C2\NC3=CC=CC=C3S\2)/C=1)(=O)CC1=CC=C(C)C=C1

Additional information on N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-(4-methylphenyl)acetamide

Introduction to N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-(4-methylphenyl)acetamide (CAS No. 923378-87-4)

N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-(4-methylphenyl)acetamide is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, identified by its CAS number 923378-87-4, has garnered attention due to its unique structural features and potential biological activities. The compound belongs to a class of molecules that incorporate heterocyclic scaffolds, specifically benzothiazole, which is well-documented for its diverse pharmacological properties.

The structural framework of N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-(4-methylphenyl)acetamide consists of several key functional groups that contribute to its chemical reactivity and biological interactions. The benzothiazole ring, a prominent feature in many bioactive molecules, is known for its ability to modulate various biological pathways. Additionally, the presence of a hydroxyl group and an acetamide moiety further enhances the compound's potential as a pharmacophore.

In recent years, there has been a growing interest in developing novel therapeutic agents that target complex diseases. N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-(4-methylphenyl)acetamide has been investigated for its potential role in modulating inflammatory pathways and cellular signaling cascades. Preliminary studies suggest that this compound may exhibit anti-inflammatory properties by interacting with specific enzymes and receptors involved in the inflammatory response.

The hydroxyl group in the para position relative to the acetamide moiety is particularly noteworthy, as it can influence the compound's solubility and binding affinity to biological targets. Furthermore, the 4-methylphenyl substituent may enhance the molecule's metabolic stability and bioavailability. These structural features make N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-(4-methylphenyl)acetamide a promising candidate for further exploration in drug discovery programs.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy. Virtual screening techniques have been employed to identify potential binding interactions between N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-(4-methylphenyl)acetamide and target proteins. These studies have highlighted its potential as an inhibitor of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation.

In vitro experiments have demonstrated that N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-(4-methylphenyl)acetamide can modulate the activity of these enzymes, leading to reduced production of pro-inflammatory mediators. This finding aligns with the growing body of evidence suggesting that benzothiazole derivatives possess significant therapeutic potential in managing inflammatory disorders. The compound's ability to interact with multiple targets makes it an attractive candidate for developing multi-target directed drugs (MTDDs), which are designed to address complex pathophysiological mechanisms.

The synthesis of N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-(4-methylphenyl)acetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been utilized to construct the benzothiazole core efficiently. The introduction of the hydroxyl and acetamide groups has been achieved through selective functionalization techniques, ensuring regioselectivity and minimizing side reactions.

The pharmacokinetic properties of N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-(4-methylphenyl)acetamide are also under investigation. In vivo studies have begun to evaluate its absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX). Preliminary data suggest that the compound exhibits favorable pharmacokinetic profiles, including reasonable oral bioavailability and moderate metabolic stability. These findings are crucial for assessing its potential as a lead compound for further development.

The development of novel therapeutic agents often involves iterative optimization based on structural modifications guided by biological activity data. Future studies on N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-(4-methylphenyl)acetamide may focus on enhancing its potency and selectivity by fine-tuning its chemical structure. Additionally, exploring derivative compounds could provide insights into structure-function relationships and identify new pharmacological targets.

The integration of high-throughput screening (HTS) technologies has accelerated the process of identifying bioactive molecules. Nucleic acid-based assays have been employed to evaluate the interaction between N-3-(1,3-benzothiazol-2-ylyl)-4-hydroxyphenyI]-2(41-methylpenIyI]acetarnide and various biomolecules. These assays have provided valuable information on its binding affinity and mode of action at different molecular levels.

In conclusion, N-[email protected] is a compound with significant potential in pharmaceutical research due to its unique structural features and promising biological activities. Its investigation represents an important contribution to the development of novel therapeutic agents targeting inflammatory diseases. As research continues to uncover new applications for this molecule, it is likely to play a crucial role in advancing our understanding of complex diseases and developing effective treatments.